Cas no 1267270-10-9 (4-(4-isopropylphenyl)pyrrolidin-2-one)
4-(4-isopropylphenyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-isopropylphenyl)pyrrolidin-2-one
- 4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one
- 2-Pyrrolidinone, 4-[4-(1-methylethyl)phenyl]-
- AKOS015157388
- EN300-1669802
- CS-0236052
- 1267270-10-9
-
- Inchi: 1S/C13H17NO/c1-9(2)10-3-5-11(6-4-10)12-7-13(15)14-8-12/h3-6,9,12H,7-8H2,1-2H3,(H,14,15)
- InChI Key: NABDJDULMZJDJD-UHFFFAOYSA-N
- SMILES: N1CC(C2=CC=C(C(C)C)C=C2)CC1=O
Computed Properties
- Exact Mass: 203.131014166g/mol
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.039±0.06 g/cm3(Predicted)
- Boiling Point: 380.7±31.0 °C(Predicted)
- pka: 16.20±0.40(Predicted)
4-(4-isopropylphenyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1669802-0.05g |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 0.05g |
$202.0 | 2023-06-04 | |
| Enamine | EN300-1669802-0.1g |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 0.1g |
$301.0 | 2023-06-04 | |
| Enamine | EN300-1669802-0.25g |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 0.25g |
$431.0 | 2023-06-04 | |
| Enamine | EN300-1669802-0.5g |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 0.5g |
$679.0 | 2023-06-04 | |
| Enamine | EN300-1669802-1.0g |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 1g |
$871.0 | 2023-06-04 | |
| Enamine | EN300-1669802-2.5g |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 2.5g |
$1707.0 | 2023-06-04 | |
| Enamine | EN300-1669802-5.0g |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 5g |
$2525.0 | 2023-06-04 | |
| Enamine | EN300-1669802-10.0g |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 10g |
$3746.0 | 2023-06-04 | |
| Aaron | AR028XY0-50mg |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 50mg |
$303.00 | 2025-02-17 | |
| Aaron | AR028XY0-100mg |
4-[4-(propan-2-yl)phenyl]pyrrolidin-2-one |
1267270-10-9 | 95% | 100mg |
$439.00 | 2025-02-17 |
4-(4-isopropylphenyl)pyrrolidin-2-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-(4-isopropylphenyl)pyrrolidin-2-one
Recent Advances in the Study of 4-(4-isopropylphenyl)pyrrolidin-2-one (CAS: 1267270-10-9)
4-(4-isopropylphenyl)pyrrolidin-2-one (CAS: 1267270-10-9) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidin-2-one core and isopropylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug discovery and development.
The synthesis of 4-(4-isopropylphenyl)pyrrolidin-2-one has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that enhances the efficiency of the synthetic pathway, reducing byproducts and increasing scalability. This advancement is crucial for the compound's potential commercialization and application in large-scale pharmaceutical production.
Pharmacological investigations have revealed that 4-(4-isopropylphenyl)pyrrolidin-2-one exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for GABAA receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Furthermore, preliminary data indicate that the compound may also possess anti-inflammatory properties, opening avenues for its use in managing chronic inflammatory conditions.
Mechanistic studies have provided insights into the compound's mode of action. Research conducted at the University of Cambridge (2024) utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions of 4-(4-isopropylphenyl)pyrrolidin-2-one with its target receptors. These findings have been instrumental in understanding the structural determinants of its activity and in guiding the design of derivatives with enhanced potency and selectivity.
Despite these promising developments, challenges remain in the clinical translation of 4-(4-isopropylphenyl)pyrrolidin-2-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Ongoing research aims to optimize the compound's pharmacokinetic profile and evaluate its safety and efficacy in human trials.
In conclusion, 4-(4-isopropylphenyl)pyrrolidin-2-one (CAS: 1267270-10-9) represents a promising candidate for therapeutic development, with recent studies highlighting its synthetic accessibility, pharmacological potential, and mechanistic insights. Continued research efforts are expected to further elucidate its therapeutic applications and pave the way for its integration into clinical practice.
1267270-10-9 (4-(4-isopropylphenyl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)